Cas no 1485760-69-7 (2,2-dimethyl-5-(1H-1,2,4-triazol-1-yl)pentan-1-amine)

• Product Name: 2,2-dimethyl-5-(1H-1,2,4-triazol-1-yl)pentan-1-amine
• CAS No: 1485760-69-7
• MF: C₉H₁₈N₄
• MW: 182.266021251678
• CID: 6180562
• PubChem ID: 65253738
• Update Time: 2024-01-12

2,2-dimethyl-5-(1H-1,2,4-triazol-1-yl)pentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-5-(1H-1,2,4-triazol-1-yl)pentan-1-amine
• AKOS014588325
• EN300-1846504
• CS-0285684
• 1485760-69-7

• Inchi： 1S/C9H18N4/c1-9(2,6-10)4-3-5-13-8-11-7-12-13/h7-8H,3-6,10H2,1-2H3
• InChI Key： AGQRZANQCYWXRV-UHFFFAOYSA-N
• SMILES： NCC(C)(C)CCCN1C=NC=N1

Computed Properties

• Exact Mass: 182.153146591g/mol
• Monoisotopic Mass: 182.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 56.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles